Cas no 2243504-53-0 (2-chloro-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridine-4-carboxylic acid)

• Product Name: 2-chloro-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridine-4-carboxylic acid
• CAS No: 2243504-53-0
• MF: C₂₁H₁₅ClN₂O₄
• MW: 394.807804346085
• CID: 6255779
• PubChem ID: 165800125
• Update Time: 2025-08-02

2-chloro-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2243504-53-0
• EN300-650101
• 2-chloro-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridine-4-carboxylic acid

• Inchi： 1S/C21H15ClN2O4/c22-19-18(16(20(25)26)9-10-23-19)24-21(27)28-11-17-14-7-3-1-5-12(14)13-6-2-4-8-15(13)17/h1-10,17H,11H2,(H,24,27)(H,25,26)
• InChI Key： HZUYZSCKASIJHF-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=O)O)C=CN=1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 394.0720347g/mol
• Monoisotopic Mass: 394.0720347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 88.5Ų

Additional information on 2-chloro-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridine-4-carboxylic acid

Research Brief on 2-chloro-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridine-4-carboxylic acid (CAS: 2243504-53-0)

In recent years, the compound 2-chloro-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridine-4-carboxylic acid (CAS: 2243504-53-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridine core and fluorenylmethoxycarbonyl (Fmoc) protecting group, serves as a critical intermediate in the synthesis of various bioactive compounds and drug candidates. Its structural features make it particularly valuable in peptide synthesis and medicinal chemistry applications, where the Fmoc group is widely used for amine protection.

Recent studies have focused on optimizing the synthetic pathways for this compound to improve yield and purity, which are essential for its application in high-throughput screening and drug development. Researchers have reported novel catalytic methods and green chemistry approaches to reduce byproduct formation and enhance the scalability of production. Additionally, its role as a building block in the construction of heterocyclic compounds has been explored, with promising results in the development of kinase inhibitors and antimicrobial agents.

One of the key findings in the latest research is the compound's utility in the synthesis of targeted therapeutics. For instance, it has been employed in the development of small-molecule inhibitors that modulate specific signaling pathways implicated in cancer and inflammatory diseases. The chloro and carboxylic acid functional groups provide reactive sites for further derivatization, enabling the creation of diverse chemical libraries for biological evaluation. This versatility underscores its importance in fragment-based drug discovery and combinatorial chemistry.

Furthermore, advancements in analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), have facilitated the precise characterization of 2-chloro-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridine-4-carboxylic acid and its derivatives. These methods have been instrumental in ensuring the compound's quality and consistency, which are critical for reproducible research outcomes. Recent publications have also highlighted its stability under various conditions, making it a reliable reagent for long-term studies.

In conclusion, 2-chloro-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridine-4-carboxylic acid (CAS: 2243504-53-0) continues to be a pivotal compound in chemical biology and pharmaceutical research. Its applications span from synthetic chemistry to drug discovery, driven by its structural adaptability and functional versatility. Ongoing research aims to expand its utility in novel therapeutic areas and optimize its production processes to meet the growing demands of the industry. Future studies are expected to explore its potential in emerging fields such as proteolysis-targeting chimeras (PROTACs) and covalent inhibitors, further solidifying its role in modern drug development.